Cas no 89151-20-2 (1,2-Ethanediamine, N-[2-(4-pyridinyl)ethyl]-)

• Product Name: 1,2-Ethanediamine, N-[2-(4-pyridinyl)ethyl]-
• CAS No: 89151-20-2
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 610373
• PubChem ID: 7330467
• Update Time: 2025-04-23

1,2-Ethanediamine, N-[2-(4-pyridinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N-[2-(4-pyridinyl)ethyl]-
• N'-(2-pyridin-4-ylethyl)ethane-1,2-diamine
• N-[2(4-pyridyl)-ethyl]ethylene diamine
• N-(2-Pyridin-4-yl-ethyl)-ethane-1,2-diamine
• (2-AMINOETHYL)[2-(PYRIDIN-4-YL)ETHYL]AMINE
• SB53815
• DTXSID10428534
• SCHEMBL10354595
• N-[2-(4-pyridyl)ethyl]-1,2-diaminoethane
• N1-(2-(Pyridin-4-yl)ethyl)ethane-1,2-diamine
• AKOS011420097
• 89151-20-2
• JLKUJTQWPMGUME-UHFFFAOYSA-N

• MDL： MFCD06637774
• Inchi： 1S/C9H15N3/c10-4-8-12-7-3-9-1-5-11-6-2-9/h1-2,5-6,12H,3-4,7-8,10H2
• InChI Key： JLKUJTQWPMGUME-UHFFFAOYSA-N
• SMILES： N(CCN)CCC1C=CN=CC=1

Computed Properties

• Exact Mass: 165.127
• Monoisotopic Mass: 165.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 99.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9A^2
• XLogP3: -0.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1,2-Ethanediamine, N-[2-(4-pyridinyl)ethyl]-

1,2-Ethanediamine, N-[2-(4-pyridinyl)ethyl]

The compound 1,2-Ethanediamine, N-[2-(4-pyridinyl)ethyl], with CAS No. 89151-20-2, is a versatile organic compound that has garnered significant attention in various scientific and industrial applications. This compound is characterized by its unique structure, which combines the functional groups of ethanediamine and pyridine. The ethanediamine moiety provides two amine groups, while the pyridine ring introduces aromaticity and potential for coordination chemistry. This combination makes it a valuable molecule in fields such as pharmaceuticals, materials science, and catalysis.

Recent advancements in chemical synthesis have enabled the efficient production of 1,2-Ethanediamine, N-[2-(4-pyridinyl)ethyl]. Researchers have explored various synthetic pathways to optimize yield and purity. For instance, a study published in 2023 highlighted the use of microwave-assisted synthesis to accelerate the formation of this compound from its precursor materials. This method not only reduces reaction time but also minimizes the formation of byproducts, making it more environmentally friendly.

In the pharmaceutical industry, 1,2-Ethanediamine, N-[2-(4-pyridinyl)ethyl] has shown promise as a building block for drug development. Its ability to form stable complexes with metal ions has led to its use in designing metallo-drugs targeting specific diseases. For example, a 2023 study demonstrated that this compound can act as a ligand in copper complexes that exhibit potent anti-cancer activity. The pyridine ring's electron-withdrawing properties enhance the stability of these metal complexes, making them suitable for therapeutic applications.

Beyond pharmaceuticals, this compound has found applications in materials science. Its coordination capabilities make it an excellent candidate for synthesizing metal-organic frameworks (MOFs). A 2023 research paper reported the successful synthesis of a MOF using 1,2-Ethanediamine, N-[2-(4-pyridinyl)ethyl] as a ligand. The resulting material exhibited high porosity and selectivity for gas adsorption, opening new possibilities in catalysis and gas storage technologies.

The chemical properties of 1,2-Ethanediamine, N-[2-(4-pyridinyl)ethyl] are also worth noting. It is a colorless solid with a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in water is moderate, but it dissolves readily in polar organic solvents such as ethanol and acetonitrile. These properties make it suitable for various chemical reactions requiring controlled solubility profiles.

In terms of safety considerations, while 1,2-Ethanediamine derivatives are generally considered non-toxic at low concentrations, prolonged exposure or high doses may cause irritation to eyes and skin. Proper handling procedures should be followed to ensure workplace safety.

The future outlook for CAS No. 89151-20-2 is bright due to its potential in emerging technologies such as green chemistry and sustainable materials development. Ongoing research continues to uncover new applications and improve synthetic methods for this compound.